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These application notes provide a comprehensive overview and detailed protocols for utilizing

the hollow fiber system (HFS) to evaluate the pharmacokinetics and pharmacodynamics

(PK/PD) of sanfetrinem against Mycobacterium tuberculosis. Sanfetrinem is a repurposed

oral β-lactam antibiotic with promising activity against both drug-susceptible and multidrug-

resistant strains of M. tuberculosis.[1][2][3][4] The hollow fiber model is an advanced in vitro

system that can simulate human-like drug concentration-time profiles, offering a crucial pre-

clinical tool to optimize dosing regimens and predict clinical efficacy.[5][6][7][8]

Overview of Sanfetrinem Activity
Sanfetrinem, a first-in-class tricyclic carbapenem, has demonstrated potent bactericidal activity

against M. tuberculosis.[1][2] Its oral prodrug form, sanfetrinem cilexetil, makes it a particularly

attractive candidate for tuberculosis treatment, which typically requires long-term, orally

administered drug regimens.[1][2][3] Pre-clinical studies have highlighted its efficacy against

intracellular bacteria and various clinical isolates.[1][2][3][9]

Data Presentation: In Vitro Activity of Sanfetrinem
The following tables summarize the minimum inhibitory concentrations (MICs) of sanfetrinem
against M. tuberculosis.
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Table 1: MIC of Sanfetrinem against M. tuberculosis H37Rv

Culture Condition MIC (μg/mL)

Intracellular (THP-1 cells) 0.5

Broth (7H9 medium) 1.5

Data sourced from multiple references.[1][2]

Table 2: Comparative MIC90 of Sanfetrinem and Meropenem against Clinical Isolates

Drug MIC90 (μg/mL)

Sanfetrinem 1-4

Meropenem 2-64

MIC90 represents the concentration required to inhibit the growth of 90% of the tested strains.

Data indicates sanfetrinem's potent and narrow spectrum of activity.[2]

The Hollow Fiber System for Tuberculosis Research
The hollow fiber system is a dynamic in vitro model that allows for the simulation of drug

pharmacokinetic profiles in a controlled environment.[5][6] It consists of a cartridge with

thousands of semi-permeable hollow fibers. Bacteria are contained in the extra-capillary space

(ECS), while fresh medium and the drug are circulated through the intracapillary space. The

semi-permeable membrane allows for the exchange of nutrients, metabolic waste, and drugs,

closely mimicking the in vivo environment.[5][6]

Conceptual Diagram of the Hollow Fiber System
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Caption: Conceptual diagram of the hollow fiber system for TB drug testing.

Experimental Protocol: Sanfetrinem in the Hollow
Fiber Model
This protocol outlines the key steps for evaluating the efficacy of sanfetrinem against M.

tuberculosis using a hollow fiber system.

Materials and Reagents
Hollow fiber cartridge (e.g., C3008, FiberCell Systems)

Peristaltic pumps
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Middlebrook 7H9 broth supplemented with 0.5% glycerol, 10% OADC (oleic acid, albumin,

dextrose, catalase), and 0.05% Tween 80

Mycobacterium tuberculosis H37Rv (or other relevant strains)

Sanfetrinem (analytical grade)

Clavulanate (if studying synergistic effects)

Phosphate-buffered saline (PBS)

Sterile syringes and needles

Incubator (37°C)

Biosafety cabinet (BSL-3)

Experimental Workflow
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Phase 1: Preparation

Phase 2: Experiment Execution

Phase 3: Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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